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Compound of Interest

1beta,10beta-
Compound Name: _
Epoxydehydroleucodin

Cat. No.: B15589524

COMPOUND SUMMARY

Name: 1[3,10B-Epoxydehydroleucodin CAS Number: 130858-00-3 Chemical Formula:
C1sH1604 Molecular Weight: 260.29 g/mol Class: Sesquiterpenoid (Guaianolide) Source:
Isolated from the roots of Scorzonera serrata and other species of the Scorzonera genus.

Introduction

1(3,10B-Epoxydehydroleucodin is a naturally occurring sesquiterpenoid lactone belonging to the
guaianolide class of compounds. It is primarily isolated from plants of the Scorzonera genus,
which have a history of use in traditional medicine across Asia and Europe for treating various
ailments, including inflammatory conditions and wounds.[1] Sesquiterpene lactones as a
chemical class are known for their diverse biological activities, including cytotoxic and anti-
inflammatory effects. This technical guide aims to provide a comprehensive overview of the
available scientific information on 13,10p3-Epoxydehydroleucodin for researchers, scientists,
and drug development professionals. However, it is important to note that while the broader
class of guaianolides from Scorzonera species has been studied for its biological activities,
specific in-depth research detailing the mechanisms of action, quantitative biological data, and
specific signaling pathways for 13,10B-Epoxydehydroleucodin is limited in the currently
available scientific literature.

Chemical Properties
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Property Value

Molecular Formula C15H1604

Molecular Weight 260.29 g/mol

CAS Number 130858-00-3

Appearance Not specified in available literature
Solubility Not specified in available literature

Biological Activities

While specific studies on 1(3,10B3-Epoxydehydroleucodin are scarce, the biological activities of
related guaianolide sesquiterpenes isolated from Scorzonera and other plant species have
been investigated, suggesting potential areas of interest for this compound.

Cytotoxic Activity

Extracts from Scorzonera species containing sesquiterpenoid lactones have demonstrated
cytotoxic properties against various cancer cell lines in vitro.[1] The cytotoxic effects of
sesquiterpene lactones are often attributed to their ability to alkylate biological
macromolecules, leading to apoptosis and inhibition of cell proliferation. However, specific ICso
values and the precise mechanisms for 13,103-Epoxydehydroleucodin have not been reported.

Anti-inflammatory Activity

The anti-inflammatory activity is a well-documented property of many sesquiterpene lactones.
[1] This activity is often mediated through the inhibition of key inflammatory pathways. While
direct evidence for 13,10B3-Epoxydehydroleucodin is not available, related compounds have
been shown to exert anti-inflammatory effects.

Potential Signaling Pathways

Based on the known mechanisms of action for other guaianolide sesquiterpenes, 1[3,1003-
Epoxydehydroleucodin may potentially modulate the following signaling pathways:
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» NF-kB Signaling Pathway: The Nuclear Factor-kappa B (NF-kB) pathway is a critical
regulator of the inflammatory response. Many sesquiterpene lactones are known to inhibit
NF-kB activation, thereby reducing the expression of pro-inflammatory cytokines and
enzymes. A logical workflow for investigating this would involve stimulating an appropriate
cell line (e.g., macrophages) with an inflammatory agent (e.g., LPS) in the presence and
absence of 1[3,10p3-Epoxydehydroleucodin and then measuring NF-kB activation and
downstream target gene expression.
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Caption: Hypothesized inhibition of the NF-kB pathway by 13,103-Epoxydehydroleucodin.

Experimental Protocols

Due to the lack of specific published studies on 13,103-Epoxydehydroleucodin, detailed
experimental protocols are not available. However, based on standard methodologies for
evaluating the cytotoxic and anti-inflammatory properties of natural compounds, the following
general protocols could be adapted.

General Workflow for In Vitro Bioactivity Screening
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Caption: A general experimental workflow for assessing the in vitro bioactivity of a compound.

Hypothetical Protocol for Cytotoxicity Assay (MTT
Assay)
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o Cell Seeding: Plate selected cancer cells (e.g., HeLa, MCF-7) in 96-well plates at a density
of 5,000-10,000 cells/well and incubate for 24 hours.

o Compound Treatment: Prepare serial dilutions of 13,103-Epoxydehydroleucodin in culture
medium. Replace the medium in the wells with the compound-containing medium and
incubate for 24, 48, or 72 hours.

o MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at
37°C.

e Formazan Solubilization: Remove the MTT solution and add DMSO to dissolve the formazan
crystals.

o Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability and determine the 1Cso value.

Hypothetical Protocol for Anti-inflammatory Assay
(Nitric Oxide Assay)

o Cell Seeding: Plate murine macrophage cells (e.g., RAW 264.7) in 96-well plates and allow
them to adhere overnight.

e Compound and LPS Treatment: Pre-treat the cells with various concentrations of 13,10p3-
Epoxydehydroleucodin for 1 hour. Then, stimulate the cells with lipopolysaccharide (LPS; 1
pg/mL) for 24 hours.

» Nitrite Measurement: Collect the cell culture supernatant. Mix the supernatant with Griess
reagent and incubate for 10 minutes.

e Absorbance Measurement: Measure the absorbance at 540 nm.

o Data Analysis: Determine the concentration of nitrite from a standard curve and calculate the
percentage of nitric oxide inhibition.

Conclusion and Future Directions
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13,10B3-Epoxydehydroleucodin is a sesquiterpenoid lactone with potential for biological activity,
given the known properties of its chemical class and its origin from medicinally used plants.
However, a thorough review of the scientific literature reveals a significant gap in knowledge
regarding its specific cytotoxic and anti-inflammatory effects, as well as its mechanisms of
action.

Future research should focus on:

« |solation and Purification: Establishing efficient methods for isolating or synthesizing
sufficient quantities of 1[3,10B3-Epoxydehydroleucodin for comprehensive biological
evaluation.

 In Vitro Screening: Systematically screening the compound against a panel of cancer cell
lines and in various in vitro models of inflammation to determine its potency and selectivity.

e Mechanism of Action Studies: Investigating the specific molecular targets and signaling
pathways modulated by 13,103-Epoxydehydroleucodin to understand its mode of action.

e In Vivo Studies: If promising in vitro activity is observed, conducting in vivo studies in animal
models to evaluate its efficacy and safety.

The information presented in this guide is based on the limited data available and inferences
from related compounds. Further dedicated research is imperative to fully elucidate the
therapeutic potential of 1(3,10B3-Epoxydehydroleucodin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number-130858-00-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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